Cas no 866051-01-6 (ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE)
ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(benzenesulfonyl)-6-(ethanesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate
- ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
-
- Inchi: 1S/C19H21NO7S2/c1-3-26-19(21)18-13-20(29(24,25)14-8-6-5-7-9-14)16-12-15(28(22,23)4-2)10-11-17(16)27-18/h5-12,18H,3-4,13H2,1-2H3
- InChI Key: IQAZOMUKNQTZMX-UHFFFAOYSA-N
- SMILES: CCOC(C1OC2C=CC(S(CC)(=O)=O)=CC=2N(S(C2C=CC=CC=2)(=O)=O)C1)=O
ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A928267-1g |
Ethyl 4-(benzenesulfonyl)-6-(ethanesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate |
866051-01-6 | 90% | 1g |
$350.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625441-1mg |
Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866051-01-6 | 98% | 1mg |
¥428.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625441-2mg |
Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866051-01-6 | 98% | 2mg |
¥619.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625441-5mg |
Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866051-01-6 | 98% | 5mg |
¥617.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625441-10mg |
Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866051-01-6 | 98% | 10mg |
¥800.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625441-20mg |
Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866051-01-6 | 98% | 20mg |
¥1264.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625441-25mg |
Ethyl 6-(ethylsulfonyl)-4-(phenylsulfonyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-2-carboxylate |
866051-01-6 | 98% | 25mg |
¥1375.00 | 2024-04-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00889385-1g |
Ethyl 4-(benzenesulfonyl)-6-(ethanesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate |
866051-01-6 | 90% | 1g |
¥2401.0 | 2024-04-18 |
ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE
Comprehensive Overview of ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE (CAS No. 866051-01-6)
ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE (CAS No. 866051-01-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzoxazine class, which is known for its diverse biological activities and utility in drug discovery. The presence of both ethylsulfonyl and phenylsulfonyl groups in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.
In recent years, the demand for sulfonyl-containing compounds like ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE has surged, driven by their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted drug delivery. The compound's CAS No. 866051-01-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.
The synthesis of ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE involves multi-step organic reactions, including sulfonylation and cyclization processes. Its molecular weight and solubility properties make it suitable for formulation in various delivery systems, a topic of high interest in pharmaceutical innovation. Additionally, its stability under different pH conditions is a key focus for industrial applications.
From an environmental perspective, the biodegradability and eco-toxicity profile of CAS No. 866051-01-6 are under scrutiny, as sustainability becomes a priority in chemical manufacturing. Regulatory compliance and green chemistry principles are increasingly applied to its production, addressing concerns raised by environmental agencies and ESG (Environmental, Social, and Governance) investors.
In the context of AI-driven drug discovery, ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE has been flagged as a promising candidate for virtual screening due to its pharmacophore characteristics. Computational models predict its interaction with protein targets, reducing R&D timelines—a hot topic in biotech startups and patent filings.
Market analysts highlight the growing niche for high-value intermediates like CAS No. 866051-01-6, with projections linking it to the expansion of the contract research organization (CRO) sector. Its applications in catalysis and material science further diversify its commercial potential, making it a subject of investment portfolios focused on specialty chemicals.
To conclude, ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE represents a convergence of synthetic versatility and biomedical relevance. Its study bridges gaps between academic research and industrial applications, positioning it as a compound of enduring scientific and economic significance.
866051-01-6 (ETHYL 6-(ETHYLSULFONYL)-4-(PHENYLSULFONYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXYLATE) Related Products
- 874794-87-3(6-Chloro-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 1858251-66-7(4-(Phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 866041-07-8(4-(4-Methoxyphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 1858242-10-0(6-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 1858250-18-6(4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 35017-55-1(4-(4-Methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 35017-54-0(ethyl 4-tosyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate)
- 866051-02-7(4-[(4-Chlorophenyl)sulfonyl]-6-(ethylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 1858249-99-6(7-Methyl-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)
- 1858251-17-8(6-Tert-Butyl-4-(phenylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)